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Compound of Interest

Compound Name: (2-Ethyl-hexyl)-hydrazine

Cat. No.: B15147340

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Ethyl-hexyl)-hydrazine, a substituted hydrazine derivative, is a chemical compound of
interest within various fields of chemical research and development. This technical guide aims
to provide a comprehensive summary of its physical properties. However, it is crucial to note at
the outset that publicly available experimental data for this specific compound is exceptionally
scarce. This document transparently presents the limited information found and highlights the
significant data gaps.

Core Physical Properties

The most fundamental available data for (2-Ethyl-hexyl)-hydrazine is its molecular formula
and weight, which are essential for any chemical calculation or experimental design.

Property Value Source
Molecular Formula C8H20N2 [1]
Molecular Weight 144.26 g/mol [1]
CAS Number 887591-66-4 [1]
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Despite extensive searches, no experimentally determined physical properties such as boiling
point, melting point, density, or solubility for (2-Ethyl-hexyl)-hydrazine have been found in the
public domain. Chemical suppliers list the compound for sale but do not provide detailed
physical data sheets.[1]

Context from Related Compounds

To provide some context, the physical properties of related aliphatic hydrazines can be
considered, though it must be explicitly understood that these are not the properties of (2-
Ethyl-hexyl)-hydrazine and should be used with caution. Substituted hydrazines are generally
colorless liquids, with their boiling points increasing with molecular weight. They are often
soluble in water and organic solvents. For example, hydrazine itself is a colorless, fuming liquid
that is miscible with water.

Experimental Protocols

Consistent with the lack of physical property data, no specific experimental protocols for the
determination of these properties for (2-Ethyl-hexyl)-hydrazine were found in the reviewed
literature. Standard methodologies for determining boiling point (e.g., distillation under
controlled pressure), melting point (e.g., capillary method), density (e.g., pycnometry), and
solubility (e.g., shake-flask method) would be applicable, but no published applications of these
to (2-Ethyl-hexyl)-hydrazine were identified.

Signaling Pathways and Logical Relationships

There is no information available in the public domain regarding any signaling pathways,
experimental workflows, or logical relationships involving (2-Ethyl-hexyl)-hydrazine.
Consequently, the creation of diagrams as requested is not possible due to the absence of the
necessary underlying data.

Conclusion

This technical guide underscores the significant lack of publicly available data on the physical
properties of (2-Ethyl-hexyl)-hydrazine. While its molecular formula and weight are
established, crucial experimental data for its physical state, solubility, and thermal properties
are absent from the scientific literature and commercial datasheets. Researchers and
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professionals interested in this compound should be aware of this data gap and may need to
perform their own experimental determinations of these fundamental properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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